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Compound of Interest

Compound Name: Caparratriene

Cat. No.: B1236439 Get Quote

Caparratriene is a sesquiterpene hydrocarbon isolated from Ocotea caparrapi, noted for its

biological activity, including potential growth inhibitory effects on leukemia cells.[1][2] As a

biologically active compound intended for research purposes, it is imperative to handle and

dispose of Caparratriene with strict adherence to safety protocols to mitigate potential risks to

personnel and the environment. The following guide provides essential safety and logistical

information for the proper disposal of Caparratriene.

Immediate Safety and Handling
Before beginning any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). Given the lack of a specific Safety Data Sheet (SDS),

treat Caparratriene as a hazardous substance.

Recommended PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat to protect from splashes.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood to avoid

inhalation of any aerosols or vapors.[3]
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This protocol is based on standard procedures for the disposal of chemical waste in a

laboratory setting.

Waste Identification and Segregation:

Caparratriene waste should be classified as hazardous chemical waste.

Do not mix Caparratriene waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

Waste Collection:

Collect all Caparratriene waste, including pure compound, solutions, and contaminated

materials (e.g., pipette tips, gloves, and wipes), in a designated and clearly labeled waste

container.

The container must be made of a material compatible with organic solvents and should

have a secure screw-top cap.

Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name

"Caparratriene," and the approximate concentration and quantity.

Include the date of accumulation.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[3]

Follow your institution's guidelines for the temporary storage of hazardous waste.

Disposal:

Crucially, do not dispose of Caparratriene down the sanitary sewer.[4]
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The standard and required method for disposal is to arrange for pickup by your institution's

licensed hazardous waste disposal service.[3]

Contact your EHS office to schedule a pickup and for any specific institutional

requirements.

Hazard Summary
While a specific SDS for Caparratriene is not readily available, related chemical safety profiles

suggest that it should be handled as a substance that is potentially harmful if swallowed or

inhaled, and may cause skin, eye, and respiratory irritation.[3]

Hazard Classification Precautionary Statement

Acute Toxicity (Oral, Inhalation) Harmful if swallowed or if inhaled.[3]

Skin Irritation Causes skin irritation.[3]

Eye Irritation Causes serious eye irritation.[3]

Respiratory Irritation May cause respiratory irritation.[3]

Experimental Workflow for Disposal
The following diagram outlines the logical steps for the safe disposal of Caparratriene.
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Caption: Workflow for the safe disposal of Caparratriene.
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Disclaimer: This document provides guidance based on general laboratory safety principles.

Always consult your institution's specific protocols and Environmental Health and Safety office

for detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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